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The mass per unit area of a geotextile is a fundamental property that influences its physical

and mechanical performance, including strength, permeability, and filtration characteristics. The

ASTM D5261 standard provides a uniform procedure for this measurement, ensuring

consistency and comparability of data across the industry. This test method is widely used for

quality control to ensure that geotextile materials meet the specifications required for their

intended application.[1][2][3][4]

The Genesis of ASTM D5261: The Initial Standard
(D5261-92)
The first iteration of the standard, ASTM D5261-92, was approved in 1992. It established the

foundational methodology for measuring the mass per unit area of geotextiles. The core

principle of the test method involves cutting a number of specimens of known dimensions from

a sample, weighing them, and then calculating the average mass per unit area.[2]

Experimental Protocol of ASTM D5261-92
The initial experimental protocol for ASTM D5261-92 can be summarized as follows:

Apparatus: A balance capable of weighing to the nearest 0.01 g and a cutting die or other

method to ensure accurate specimen dimensions.

Specimen Preparation: Test specimens of known dimensions are cut from various locations

across the full width of the laboratory sample.[2]
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Conditioning: Test specimens are brought to moisture equilibrium in a standard atmosphere

for testing geotextiles, which is defined as air maintained at a relative humidity of 65 ± 5%

and a temperature of 21 ± 2°C (70 ± 4°F).[2] Equilibrium is considered reached when the

change in mass of the specimen in successive weighings at intervals of not less than 2 hours

does not exceed 0.1% of the specimen's mass.

Procedure: Each conditioned specimen is weighed separately to the nearest 0.01 g.

Calculation: The mass per unit area for each specimen is calculated by dividing the mass of

the specimen by its area. The average of these values is then reported as the mass per unit

area of the geotextile.

Evolution and Revisions: From D5261-92 to D5261-
10
The D5261-92 standard was reapproved in 2003, indicating its continued relevance and use

without significant changes. However, in 2010, a revised version, ASTM D5261-10, was

published. This update introduced several refinements to the test method.

Key Changes in ASTM D5261-10
While the fundamental principle of the test remained the same, the D5261-10 version

introduced more specific guidance and referenced updated related standards. A significant

aspect of the 2010 revision was the inclusion of more detailed terminology and references to

other relevant ASTM standards, such as D123 for terminology relating to textiles and D4439 for

terminology for geosynthetics.[5]

The core experimental protocol of D5261-10 remained largely consistent with the 1992 version,

but with a greater emphasis on procedural clarity.

The Current Standard: ASTM D5261-10 (Reapproved
2018 and 2024)
The 2010 version of the standard has been subsequently reapproved, with the current active

version being D5261-10R24.[6][7] This indicates that the methodology established in 2010

continues to be the accepted industry practice.
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A noteworthy event in the standard's history is its temporary withdrawal in 2018, as indicated by

the designation ASTM D5261-10(2018). The reasons for this withdrawal and subsequent

reinstatement are not detailed in the readily available documentation but may have been

related to administrative review cycles or efforts to harmonize with other standards.

Summary of Quantitative Data and Experimental
Protocols
The quantitative data derived from the ASTM D5261 test is the mass per unit area, typically

expressed in grams per square meter (g/m²) or ounces per square yard (oz/yd²). The precision

and bias of the test method are important considerations. The standard notes that because the

value of mass per unit area can only be defined in terms of a test method, there is no bias.[5]

The following table summarizes the key aspects of the experimental protocol across the

different versions of the standard, based on available information.

Parameter ASTM D5261-92
ASTM D5261-10 & D5261-
10R24

Apparatus
Balance (to 0.01 g), Cutting

device

Balance (to 0.01 g), Cutting

device

Specimen Size Known dimensions Known dimensions

Number of Specimens
Multiple specimens from

various locations

Multiple specimens from

various locations

Conditioning
21 ± 2°C (70 ± 4°F), 65 ± 5%

RH

21 ± 2°C (70 ± 4°F), 65 ± 5%

RH

Equilibrium Criteria
Change in mass ≤ 0.1% over ≥

2 hours

Change in mass ≤ 0.1% over ≥

2 hours

Reporting Average mass per unit area Average mass per unit area

Experimental Workflow Diagram
The following diagram illustrates the general experimental workflow for determining the mass

per unit area of geotextiles according to the ASTM D5261 standard. This workflow has
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remained consistent throughout the evolution of the standard.

Preparation

Measurement

Reporting

Obtain Laboratory Sample

Cut Specimens of Known Dimensions

Condition Specimens to Moisture Equilibrium

Weigh Each Specimen

Calculate Mass per Unit Area for Each Specimen

Calculate Average Mass per Unit Area

Report Average Mass per Unit Area

Click to download full resolution via product page

General experimental workflow for ASTM D5261.
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Logical Relationship of the Standard's Evolution
The historical development of ASTM D5261 reflects a process of refinement and clarification

rather than fundamental changes to the test method. The following diagram illustrates the

logical progression of the standard.

ASTM D5261-92
(1992)

Reapproved
(2003)

Reaffirmation
ASTM D5261-10

(2010)
- Refined Terminology
- Updated References
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(2018)
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Reaffirmation ASTM D5261-10R24
(Active)

Reinstatement/
Reaffirmation
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Evolution of the ASTM D5261 standard.

Conclusion
The ASTM D5261 standard has been a stable and reliable method for determining the mass

per unit area of geotextiles for over three decades. Its historical development has been

characterized by minor revisions aimed at improving clarity and alignment with other industry

standards. For researchers, scientists, and drug development professionals who may utilize

geotextiles in specialized applications, understanding the consistency and rigor of this standard

provides confidence in the quality and specification of these materials. The core methodology

has stood the test of time, ensuring that data generated today is comparable to historical data,

a crucial aspect for long-term studies and material performance evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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